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Compound of Interest

Compound Name: 2-Bromobutanoic acid-d6

Cat. No.: B12308115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the stability and recommended

storage conditions for 2-Bromobutanoic acid-d6 (CAS: 1219799-08-2). Maintaining the

chemical and isotopic integrity of this compound is critical for its effective use in research and

development.

Core Stability Principles
2-Bromobutanoic acid-d6 is a stable isotope-labeled compound, meaning it is not radioactive.

The primary principle governing its handling, storage, and stability is that its chemical

properties are nearly identical to its unlabeled analogue, 2-Bromobutanoic acid (CAS: 80-58-0).

[1] Therefore, safety and handling precautions for the unlabeled compound are directly

applicable.

The compound is chemically stable under normal, ambient conditions.[1][2] However, two

potential degradation pathways must be considered for long-term storage and experimental

use:

Chemical Decomposition: Degradation due to reaction with incompatible materials, light, or

excessive heat.

Isotopic Exchange: The loss of deuterium atoms and replacement with hydrogen (H-D

exchange), which can be catalyzed by moisture or protic solvents, particularly under acidic or
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basic conditions.[3][4]

Physicochemical and Hazard Data
Quantitative data for 2-Bromobutanoic acid-d6 is summarized below. This information is

primarily derived from the Safety Data Sheet (SDS) for the deuterated compound and its

unlabeled counterpart.

Table 1: Physicochemical Properties of (±)-2-Bromobutanoic acid-d6

Property Value Source

CAS Number 1219799-08-2 [5]

Molecular Formula C₄HD₆BrO₂

Physical State Liquid [5]

Appearance Colorless to yellow liquid [5]

Melting Point 4 °C (39 °F) [5]

Boiling Point 214 - 217 °C (417 - 423 °F) [5]

Density 1.567 g/mL [5]

Water Solubility 70 g/L [5]

| Partition Coefficient| log Pow: 1.42 |[5] |

Table 2: Hazard Identification

Hazard Description Source

Acute Oral Toxicity Harmful if swallowed. [1][5]

Skin Corrosion Causes severe skin burns. [1][5]

Eye Damage Causes severe eye damage. [1][5]

| Inhalation | May be harmful if inhaled and may cause respiratory tract irritation. |[5] |
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Recommended Storage & Handling Conditions
Adherence to proper storage and handling protocols is the most effective way to ensure the

long-term stability and integrity of 2-Bromobutanoic acid-d6.

Summary of Recommended Conditions:

Temperature: Store at room temperature.[5] For long-term storage as a solution, -20°C is

often recommended.[3][4]

Atmosphere: Store in a tightly sealed container.[2] To minimize the risk of moisture

absorption and subsequent H-D exchange, storage in a desiccator is advisable.[3] For

maximum protection, especially for long-term storage, blanketing the vial with an inert gas

like argon or nitrogen is a best practice.[4]

Light: Protect from light.[5] Storing the compound in amber vials or in a dark location can

prevent potential photodegradation.[4]

Location: Store locked up in a dry, cool, and well-ventilated area designated for corrosive

materials.[1][6] Ensure eyewash stations and safety showers are nearby.[6]

Handling: Use personal protective equipment (PPE), including chemical-resistant gloves,

safety glasses or goggles, and a lab coat.[1][5] All handling should be performed in a

chemical fume hood or an area with appropriate exhaust ventilation to avoid inhalation of

vapors.[5]
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Diagram 1: Storage and Handling Workflow
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Diagram 2: Potential Degradation Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Stability and Storage of 2-
Bromobutanoic acid-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12308115#2-bromobutanoic-acid-d6-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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